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Abstract
Revalor® implants, a combination of the synthetic androgen trenbolone acetate (TBA) and the

natural estrogen estradiol-17β (E2), are widely utilized in the beef industry to enhance growth

performance and feed efficiency in cattle.[1][2] This technical guide provides a comprehensive

overview of the long-term physiological effects of these implants. It delves into the metabolic

fate of the active compounds, their impact on endogenous hormonal pathways and gene

expression, and the resulting physiological changes in the animal. The document summarizes

key quantitative data in structured tables for comparative analysis, details common

experimental protocols for studying these effects, and provides visual representations of the

underlying biological signaling pathways and experimental workflows through Graphviz

diagrams. This guide is intended to serve as a core resource for researchers, scientists, and

professionals in drug development investigating the mechanisms and implications of steroidal

growth promotants in livestock.
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Revalor® is a brand of hormonal implants used in beef cattle to improve average daily gain

(ADG) and feed efficiency.[3][4] These implants contain a combination of trenbolone acetate

(TBA), a synthetic androgen, and estradiol (E2), a natural estrogen.[5][6] Different formulations

of Revalor® are available, varying in the dosage of TBA and E2 and their release mechanisms

to suit different stages of cattle production.[5][6][7][8] For instance, Revalor®-XS contains 200

mg of TBA and 40 mg of E2, while Revalor®-H contains 200 mg of TBA and 20 mg of E2.[6][9]

Some formulations, like Revalor®-XH and Revalor®-XS, feature a delayed-release

mechanism, with both uncoated pellets for immediate effect and polymer-coated pellets for

extended release up to 200 days.[1][5][6]

The administration of these implants is via subcutaneous placement on the back of the ear,

which is discarded at slaughter to prevent the implant site from entering the food supply.[10]

The U.S. Food and Drug Administration (FDA) has established acceptable safe limits for

hormone residues in meat from treated animals.[10][11][12]

Metabolism and Excretion of Trenbolone Acetate
and Estradiol
Upon implantation, trenbolone acetate is hydrolyzed to its active metabolite, 17β-trenbolone.

The primary metabolites excreted in both urine and feces are 17α-trenbolone and 17α-

estradiol.[13][14] In serum, the predominant metabolite of TBA is 17β-trenbolone.[14]

Studies have characterized the excretion profiles of these metabolites over time. For instance,

in one study, blood, urine, and fecal samples were collected for 112 days following the

administration of a combination implant containing 200 mg of TBA and 40 mg of E2.[13] The

mean concentrations of 17α-trenbolone and 17α-estradiol in the feces of implanted steers were

found to be 5.9 ± 0.37 ng/g and 2.7 ± 0.22 ng/g, respectively.[13] In urine, these steroids are

primarily present as conjugates.[14]

The biotransformation of these hormones continues in excreta after leaving the animal.

Conjugated steroids in urine rapidly degrade to free steroids with a half-life of 0.6-1.0 days.[15]

The primary metabolite 17α-trenbolone has a half-life of 5.1-9.5 days in excreta, while 17α-

estradiol has a longer half-life of 8.6-53 days.[15]
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Quantitative Data on Physiological Effects and
Residue Levels
The administration of Revalor® implants leads to significant and quantifiable improvements in

cattle performance. Concurrently, regulatory bodies have established maximum residue limits

(MRLs) for these hormones in edible tissues to ensure consumer safety.

Performance Metrics in Implanted Cattle
Performance Metric

Effect of
Implantation

Magnitude of Effect Citation

Average Daily Gain

(ADG)
Increased 16-22% increase [3][4][16]

Feed Efficiency Improved 10-13% improvement [3][16]

Carcass Protein

Accretion
Increased

82% increase in the

first 40 days
[3][4]

Longissimus Muscle

Area
Increased Significant increase [3][17]

Final Body Weight Increased 96-127 lb heavier [16]

Hot Carcass Weight Increased 85 lb heavier [16]

Hormone Residue Levels in Tissues and Excreta
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Hormone/Metabolit
e

Matrix Concentration Citation

17β-trenbolone
Serum (implanted

steers)

Peak: 450 ± 130

pg/mL (day 1); Mean

(112 days): 240 ± 36

pg/mL

[14]

17α-trenbolone
Feces (implanted

steers)
5.9 ± 0.37 ng/g [13]

17α-estradiol
Feces (implanted

steers)
2.7 ± 0.22 ng/g [13]

Trenbolone Meat MRL: 2 µg/kg [18]

Trenbolone Liver MRL: 10 µg/kg [18]

Signaling Pathways and Mechanisms of Action
The anabolic effects of Revalor® implants are mediated through the interaction of TBA and E2

with their respective receptors, leading to a cascade of downstream signaling events that

ultimately promote muscle growth.

Trenbolone Acetate Signaling
TBA, through its active metabolite 17β-trenbolone, binds to the androgen receptor (AR). This

hormone-receptor complex then translocates to the nucleus, where it modulates the

transcription of target genes. One of the key downstream effects is the upregulation of Insulin-

like Growth Factor 1 (IGF-1).[3][19] IGF-1 plays a crucial role in muscle growth by stimulating

the proliferation and differentiation of muscle satellite cells.[3][20] The signaling cascade

involves the Raf-1/MEK1/2/ERK1/2 and the PI3K/Akt pathways.[20]

Estradiol Signaling
Estradiol binds to the estrogen receptor (ER), which also acts as a transcription factor to

regulate gene expression. Similar to androgens, estrogens have been shown to increase IGF-1

mRNA levels in bovine satellite cells.[20] The combined action of TBA and E2 appears to have

a synergistic effect on muscle growth, potentially through the upregulation of common gene
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targets such as GREB1 and WISP2, which are involved in both androgen and estrogen

signaling pathways.[21]

Trenbolone Acetate (TBA) Pathway

Estradiol (E2) Pathway

Downstream Effects
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Caption: Signaling pathways of Trenbolone Acetate and Estradiol.

Experimental Protocols
The investigation of the long-term physiological effects of Revalor® implants typically involves

controlled studies with beef cattle. Below is a generalized experimental protocol synthesized

from various studies.

Animal Selection and Housing
Animals: Steers or heifers of a specific breed or crossbreed are selected.[19][22] Animals are

often blocked by weight to ensure even distribution across treatment groups.[17]

Housing: Animals are housed in pens, which may be equipped with systems to monitor

individual feed intake.[22]

Treatment Groups and Implant Administration
Treatment Groups: A common design includes a control group (no implant) and one or more

treatment groups receiving different implant strategies.[13][19][22]

Implantation: Implants are administered subcutaneously on the dorsal aspect of the ear

according to the manufacturer's instructions.

Sample Collection and Analysis
Blood: Blood samples are collected periodically (e.g., on days 0, 14, 35, 70, 105, 140, 175,

and at the end of the study) via jugular venipuncture.[13][23] Serum is harvested to quantify

hormone concentrations (e.g., 17β-trenbolone, estradiol), metabolites, and growth factors

like IGF-1.[3][14][23]

Urine and Feces: Urine and fecal samples are collected to characterize the excretion profiles

of hormone metabolites.[13][15]

Tissues: At the conclusion of the study, animals are harvested, and tissue samples (muscle,

liver, kidney, fat) are collected for residue analysis and to assess carcass characteristics.[17]
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[24]

Analytical Methods: Hormone and metabolite concentrations are typically determined using

techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[13]

Gene expression analysis in tissues like the liver can be performed using reverse

transcriptase quantitative polymerase chain reaction (RT-qPCR).[19][25]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://hdb.ugent.be/HDB/Publications_A1_files/P2008-01%20(Rvw).pdf
https://pubmed.ncbi.nlm.nih.gov/25244153/
https://pubmed.ncbi.nlm.nih.gov/25961197/
https://mediatum.ub.tum.de/doc/1323967/608283.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Animal Selection
(Steers/Heifers, Blocked by Weight)

Assignment to Treatment Groups
(Control vs. Implant)

Implant Administration
(Subcutaneous in Ear)

Long-Term Monitoring
(e.g., 112-200 days)

Periodic Sample Collection Harvest

Blood Samples
(Hormones, IGF-1)

Urine & Feces
(Metabolite Excretion)

Sample Analysis

Tissue Collection
(Muscle, Liver, Fat)

LC-MS/MS
(Hormone Quantification)

RT-qPCR
(Gene Expression) Carcass Evaluation

Data Analysis & Interpretation

End

Click to download full resolution via product page

Caption: Generalized experimental workflow for studying Revalor® effects.
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Conclusion
Revalor® implants exert their long-term physiological effects by modulating the endocrine

system of cattle, primarily through the androgenic and estrogenic signaling pathways. The

active compounds, trenbolone acetate and estradiol, lead to an upregulation of key growth

factors like IGF-1, which in turn stimulates muscle protein synthesis and accretion. These

effects translate into significant improvements in production efficiency, including increased

average daily gain and improved feed conversion. The metabolism of these hormones results

in the excretion of their metabolites, primarily in the feces and urine. The quantitative data on

performance and residue levels, coupled with a detailed understanding of the experimental

protocols and signaling pathways, provide a robust framework for future research and

development in the field of animal growth promotion. This technical guide serves as a

foundational resource for professionals seeking to understand and build upon the existing body

of knowledge regarding the long-term physiological impacts of Revalor® implants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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